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Compound of Interest

Compound Name: 4-Fluoro-2-methyl-6-nitroaniline

Cat. No.: B123974 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Fluoro-2-methyl-6-nitroaniline for

Research and Development Professionals

Foreword: Proactive Safety in Pharmaceutical
Research
In the landscape of drug discovery and development, novel chemical entities are the

cornerstone of innovation. 4-Fluoro-2-methyl-6-nitroaniline, a substituted nitroaniline,

represents a class of compounds pivotal as building blocks in the synthesis of complex

pharmaceutical agents. Its unique arrangement of electron-withdrawing and donating groups

makes it a valuable intermediate. However, these same chemical features necessitate a

rigorous and informed approach to its handling. This guide is crafted for the discerning scientist

and researcher, moving beyond mere compliance to foster a deep, mechanistic understanding

of safety protocols. Herein, we dissect the "why" behind the "how," ensuring that safety is not

just a procedure, but an integral part of scientific excellence.

Compound Profile and Physicochemical Properties
A foundational understanding of a compound's physical and chemical nature is the first step in

a comprehensive safety assessment. These properties dictate its behavior in the laboratory

environment and inform appropriate handling and storage strategies.

Table 1: Physicochemical Data for 4-Fluoro-2-methyl-6-nitroaniline
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Property Value Source

CAS Number 147285-87-8 [1][2][3]

Molecular Formula C₇H₇FN₂O₂ [1][3]

Molecular Weight 170.14 g/mol [1][2][3]

Appearance Dark orange crystalline solid [2]

Synonyms

2-Amino-5-fluoro-3-

nitrotoluene, 4-Fluoro-6-nitro-

o-toluidine

[2]

The presence of a nitro group, an amino group, and a fluoro group on an aromatic ring creates

a molecule with specific reactivity and hazards. The nitro group, being strongly electron-

withdrawing, activates the molecule and can contribute to thermal instability or explosive

potential, especially in the presence of reducing agents or upon impact. The aniline backbone

is a common toxophore, and halogenation can modify its metabolic pathways and toxicological

profile.

Hazard Identification and GHS Classification
4-Fluoro-2-methyl-6-nitroaniline is classified under the Globally Harmonized System (GHS)

with specific hazard warnings that require careful consideration.[1] A proactive risk assessment

begins with a thorough understanding of these classifications.

Table 2: GHS Hazard Classification

Classification Hazard Code Description

Acute Toxicity, Oral (Category

4)
H302 Harmful if swallowed

Skin Irritation (Category 2) H315 Causes skin irritation

Eye Irritation (Category 2) H319 Causes serious eye irritation

Specific Target Organ Toxicity,

Single Exposure (Category 3)
H335 May cause respiratory irritation
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(Source: ChemicalBook Safety Data Sheet[1])

Expert Analysis of Hazards:

Systemic Toxicity (H302): The "Harmful if swallowed" classification is typical for many aniline

derivatives. Aniline itself is known to cause methemoglobinemia, a condition where the iron

in hemoglobin is oxidized, reducing the blood's ability to carry oxygen. While specific data for

this derivative is limited, researchers should assume a similar toxicological pathway.

Dermal and Ocular Hazard (H315, H319): As a crystalline solid, the primary risk of skin and

eye irritation comes from dust or fine particles. The chemical structure suggests it can act as

a sensitizer, and prolonged or repeated skin contact should be avoided to prevent dermatitis.

Respiratory Hazard (H335): Inhalation of the dust can irritate the mucous membranes and

upper respiratory tract. The causality lies in the direct contact of the chemical particles with

sensitive tissues, leading to an inflammatory response. This underscores the critical need for

dust control during handling.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure prevention is paramount. Engineering controls provide

the first and most effective line of defense, supplemented by rigorous use of appropriate PPE.

Primary Engineering Controls
Chemical Fume Hood: All weighing and handling of 4-Fluoro-2-methyl-6-nitroaniline solid

must be conducted in a certified chemical fume hood to control airborne dust and vapors.

Ventilation: The laboratory must be well-ventilated to prevent the accumulation of dust or

vapors in the general workspace.[4][5]

Personal Protective Equipment (PPE) Protocol
The selection of PPE must be deliberate and based on the identified risks.
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Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[4][5] A face shield should be worn in addition to

goggles when there is a significant risk of splashes or dust generation.

Skin Protection:

Gloves: Chemical-impermeable gloves (e.g., nitrile) must be worn. Gloves must be

inspected for integrity before use and disposed of after handling the compound.[4]

Contaminated gloves should be removed using the proper technique to avoid skin contact.

Lab Coat: A flame-resistant lab coat must be worn and kept fully buttoned.

Respiratory Protection: For situations where dust generation cannot be fully controlled within

a fume hood (e.g., large-scale transfers, cleaning spills), a full-face respirator with

appropriate particulate filters should be used.[4]

Standard Operating Procedure: Handling and
Storage
Adherence to a strict, step-by-step protocol minimizes the risk of exposure and accidents.

Weighing and Transfer Protocol
Preparation: Designate a specific area within a chemical fume hood for handling the

compound. Cover the work surface with absorbent, disposable bench paper.

Pre-weighing: Tare a suitable, sealed container on the analytical balance.

Aliquotting: Carefully transfer the required amount of 4-Fluoro-2-methyl-6-nitroaniline to

the tared container using a spatula. Avoid any actions that could generate dust, such as

scraping or dropping the material from a height.

Cleaning: After transfer, carefully clean the spatula and any contaminated surfaces within the

fume hood using a solvent-moistened wipe.

Sealing: Securely close the stock container and the newly weighed sample container before

removing them from the fume hood.
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Storage Requirements
Container: Store in a tightly closed, clearly labeled container.[1]

Location: Keep in a cool, dry, and well-ventilated area, segregated from incompatible

materials.[4] The storage area should be secure and accessible only to authorized

personnel.[1]

Incompatibilities: Avoid storage with strong oxidizing agents, acids, acid anhydrides, and acid

chlorides.

Emergency Response Protocols
Preparedness is key to mitigating the consequences of an accidental release or exposure.

Accidental Release Measures
Evacuation: Evacuate all non-essential personnel from the immediate area.[4]

Ventilation: Ensure the area is well-ventilated, but avoid actions that could aerosolize the

dust.

Containment: Prevent the spilled material from entering drains or waterways.[4]

Cleanup:

For small spills, gently cover the material with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully sweep or scoop the material into a suitable, labeled container for disposal using

non-sparking tools.[4][5] The use of non-sparking tools is a precaution against the

potential for dust ignition, a known hazard for nitroaromatic compounds.

Clean the spill area with a detergent and water solution.

PPE: All personnel involved in the cleanup must wear the appropriate PPE as described in

Section 3.
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First Aid Procedures
The following protocols are critical in the event of an exposure:

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration (avoiding mouth-to-

mouth resuscitation) and seek immediate medical attention.[1][4]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with copious amounts of soap and water for at least 15 minutes. Seek medical attention if

irritation persists.[1][4]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][4]

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person. Seek immediate medical attention.[1][4]

Firefighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire.[1][4]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with hazardous decomposition products, which

may include nitrogen oxides and hydrogen fluoride.[4][5]

Waste Disposal
Chemical waste must be handled with the same care as the parent compound.

Containerization: All waste containing 4-Fluoro-2-methyl-6-nitroaniline, including

contaminated labware and cleaning materials, must be collected in a dedicated, sealed, and

clearly labeled hazardous waste container.

Disposal Route: The disposal of this chemical waste must be carried out through a licensed

hazardous waste disposal company, in strict accordance with all local, state, and federal
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regulations.[1] Do not dispose of it down the drain or in regular trash.

Visualization of Safety Workflow
The following diagram outlines the critical decision-making and action pathway for the safe

handling of 4-Fluoro-2-methyl-6-nitroaniline.
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Caption: Workflow for Safe Handling of 4-Fluoro-2-methyl-6-nitroaniline.
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References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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